Cas no 2228849-18-9 (4-(3-bromo-4-chlorophenyl)-1H-pyrazole)

• Product Name: 4-(3-bromo-4-chlorophenyl)-1H-pyrazole
• CAS No: 2228849-18-9
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 5992725
• PubChem ID: 165643786
• Update Time: 2025-05-19

4-(3-bromo-4-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-chlorophenyl)-1H-pyrazole
• 2228849-18-9
• EN300-1926592

• Inchi： 1S/C9H6BrClN2/c10-8-3-6(1-2-9(8)11)7-4-12-13-5-7/h1-5H,(H,12,13)
• InChI Key： CDJFEYRXRBBEFL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=NNC=1)Cl

Computed Properties

• Exact Mass: 255.94029g/mol
• Monoisotopic Mass: 255.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-bromo-4-chlorophenyl)-1H-pyrazole

Introduction to 4-(3-bromo-4-chlorophenyl)-1H-pyrazole (CAS No. 2228849-18-9)

4-(3-bromo-4-chlorophenyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2228849-18-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable scaffold for further derivatization and exploration.

The molecular structure of 4-(3-bromo-4-chlorophenyl)-1H-pyrazole consists of a pyrazole core linked to a phenyl ring that is substituted at the 3-position with a bromine atom and at the 4-position with a chlorine atom. This specific arrangement imparts unique electronic and steric properties, which are highly relevant in the design of novel bioactive molecules. The pyrazole moiety is particularly well-known for its role in various pharmacological activities, including antiviral, antibacterial, and anti-inflammatory effects.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole-based compounds due to their broad spectrum of biological activities. The combination of bromine and chlorine atoms in 4-(3-bromo-4-chlorophenyl)-1H-pyrazole serves as an excellent platform for structure-activity relationship (SAR) studies. These substituents can be readily modified or replaced to explore different pharmacological profiles, making this compound a versatile intermediate in drug discovery.

One of the most compelling aspects of 4-(3-bromo-4-chlorophenyl)-1H-pyrazole is its potential as a precursor for synthesizing more complex molecules. The halogenated phenyl ring can undergo various chemical transformations, such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings, which are widely employed in the synthesis of pharmaceuticals. These reactions allow for the introduction of additional functional groups, thereby expanding the chemical space available for drug development.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The presence of bromine and chlorine atoms not only enhances the reactivity but also influences the metabolic stability and bioavailability of the resulting compounds. For instance, such substituents can improve binding affinity to biological targets by introducing hydrophobic interactions or by modulating electronic distributions across the molecule.

The pharmaceutical industry has been particularly interested in 4-(3-bromo-4-chlorophenyl)-1H-pyrazole due to its potential application in treating various diseases. Researchers have been exploring its derivatives as inhibitors of enzymes involved in cancer metabolism, such as kinases and phosphodiesterases. Preliminary studies suggest that certain analogs may exhibit significant inhibitory activity without causing severe side effects, making them promising candidates for further clinical development.

Moreover, the compound's ability to interact with multiple biological targets makes it an attractive candidate for multitarget drug design. In this context, 4-(3-bromo-4-chlorophenyl)-1H-pyrazole could serve as a lead compound for developing drugs that address multiple aspects of a disease simultaneously. This approach has gained traction in recent years due to its potential to provide more comprehensive therapeutic effects compared to single-target drugs.

The synthesis of 4-(3-bromo-4-chlorophenyl)-1H-pyrazole itself is an interesting challenge that has been addressed by several research groups. Common synthetic routes involve the condensation of hydrazine derivatives with β-diketones or α-haloketones, followed by halogenation at specific positions on the phenyl ring. These methods leverage well-established organic transformations and have been optimized to ensure high yields and purity.

In conclusion, 4-(3-bromo-4-chlorophenyl)-1H-pyrazole (CAS No. 2228849-18-9) represents a promising compound in pharmaceutical research due to its structural versatility and potential biological activities. Its halogenated phenyl ring provides numerous opportunities for further chemical modification, enabling the exploration of diverse pharmacological profiles. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of novel therapeutic agents.